Comparative Antibacterial MIC Values: Diamminesilver(1+) as SDF vs. Silver Nitrate and Silver Fluoride Against Cariogenic Bacteria
In a head-to-head comparison of silver-containing compounds against oral cariogenic bacteria, the minimum inhibitory concentrations (MICs) of silver diammine fluoride (SDF, containing the [Ag(NH₃)₂]⁺ cation) were found to range from 62 to 125 µg/mL across Streptococcus mutans, Lactobacillus acidophilus, and Actinomyces naeslundii. These values were comparable to silver nitrate (AgNO₃, 62 µg/mL) and silver fluoride (AgF, 31-62 µg/mL), demonstrating that the diammine complex retains potent antibacterial activity equivalent to simpler silver salts [1].
| Evidence Dimension | Minimum Inhibitory Concentration (MIC) against cariogenic bacteria |
|---|---|
| Target Compound Data | SDF: 62-125 µg/mL |
| Comparator Or Baseline | AgNO₃: 62 µg/mL; AgF: 31-62 µg/mL |
| Quantified Difference | SDF MIC range encompasses those of AgNO₃ and AgF, indicating comparable potency |
| Conditions | In vitro broth microdilution assay; BHI media adjusted to pH 7 and pH 5; tested against Streptococcus mutans, Lactobacillus acidophilus, and Actinomyces naeslundii |
Why This Matters
This data confirms that Diamminesilver(1+) in the form of SDF provides antimicrobial efficacy on par with established silver salts, validating its use as a reliable alternative where formulation advantages (e.g., stability, application) are desired.
- [1] Lou, Y., Botelho, M., & Darvell, B. W. (2010). Antibacterial effect of silver and fluoride compounds on cariogenic organisms. IADR 2010 General Session, Barcelona, Spain, 14-17 July 2010. Poster Session: abstract no. 1624. View Source
